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Compound of Interest

Compound Name: N-Boc-aminomethanol

Cat. No.: B580237 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Boc-aminomethanol, also known as tert-butyl (hydroxymethyl)carbamate, has emerged as

a highly valuable and versatile building block in organic synthesis. Its unique bifunctional

nature, possessing both a nucleophilic hydroxyl group and a protected amine, allows for a wide

array of chemical transformations, making it an indispensable tool in the construction of

complex molecular architectures, particularly in the fields of medicinal chemistry and drug

development. This guide provides a comprehensive overview of the synthesis, properties, and

diverse applications of N-Boc-aminomethanol, complete with detailed experimental protocols

and quantitative data to facilitate its use in the laboratory.

Core Properties and Synthesis
N-Boc-aminomethanol is a stable, crystalline solid at room temperature. Its key physical and

chemical properties are summarized in the table below.
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Property Value

CAS Number 365572-48-1[1]

Molecular Formula C6H13NO3[1]

Molecular Weight 147.17 g/mol [1]

Appearance White to off-white solid

Solubility
Soluble in many organic solvents (e.g., THF,

DCM, MeOH)

The synthesis of N-Boc-aminomethanol is typically achieved through the reaction of

aminomethanol with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base. While

aminomethanol itself can be unstable, this N-protection imparts significant stability, allowing for

its isolation and subsequent use.[2]

Experimental Protocol: Synthesis of N-Boc-
Aminomethanol
A general procedure for the synthesis of N-Boc-aminomethanol involves the careful addition

of di-tert-butyl dicarbonate to a solution of aminomethanol.

Materials:

Aminomethanol hydrochloride

Sodium bicarbonate (NaHCO₃) or other suitable base

Di-tert-butyl dicarbonate (Boc₂O)

Tetrahydrofuran (THF) or other suitable solvent

Water

Ethyl acetate

Brine
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Procedure:

To a solution of aminomethanol hydrochloride in a mixture of THF and water, add sodium

bicarbonate portion-wise at 0 °C.

Slowly add a solution of di-tert-butyl dicarbonate in THF to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, perform an aqueous work-up by extracting the product with ethyl acetate.

Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel to afford N-Boc-
aminomethanol as a white solid.

Spectroscopic Data
The structure of N-Boc-aminomethanol can be confirmed by standard spectroscopic

techniques.

Spectroscopic Data Characteristic Signals

¹H NMR (CDCl₃, 400 MHz)

δ 4.95 (br s, 1H, NH), 4.70 (d, J = 6.8 Hz, 2H,

CH₂), 3.50 (t, J = 6.8 Hz, 1H, OH), 1.45 (s, 9H,

C(CH₃)₃)

¹³C NMR (CDCl₃, 101 MHz)
δ 157.0 (C=O), 80.0 (C(CH₃)₃), 65.0 (CH₂), 28.5

(C(CH₃)₃)

IR (KBr, cm⁻¹)
3350 (O-H), 3300 (N-H), 2980 (C-H), 1680

(C=O)

Applications in Organic Synthesis
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The synthetic utility of N-Boc-aminomethanol stems from its ability to act as a stable, yet

reactive, precursor for the introduction of the N-Boc-aminomethyl moiety. This is particularly

valuable in the construction of nitrogen-containing compounds.

Generation of N-Acyliminium Ions
One of the most powerful applications of N-Boc-aminomethanol is its use as a precursor to N-

Boc-protected N-acyliminium ions. In the presence of a Lewis acid, N-Boc-aminomethanol
can eliminate water to form a highly electrophilic N-acyliminium ion. This reactive intermediate

can then be trapped by a variety of nucleophiles.[3]

N-Boc-aminomethanol

N-Acyliminium Ion+ Lewis Acid
- H₂O

Lewis Acid

Adduct+ Nucleophile
Nucleophile

Click to download full resolution via product page

Caption: Generation of N-acyliminium ions from N-Boc-aminomethanol.

This strategy has been successfully employed in a range of carbon-carbon and carbon-

heteroatom bond-forming reactions, including aza-Friedel-Crafts reactions and Mannich-type

reactions.

Materials:

N-Boc-aminomethanol

Indole

Scandium(III) triflate (Sc(OTf)₃) or other suitable Lewis acid

Dichloromethane (DCM)

Procedure:

To a solution of indole in dry DCM, add Sc(OTf)₃ at room temperature.
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Add a solution of N-Boc-aminomethanol in dry DCM to the mixture.

Stir the reaction at room temperature for the specified time, monitoring by TLC.

Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

Extract the product with DCM, wash the combined organic layers with brine, dry over

anhydrous sodium sulfate, and concentrate.

Purify the crude product by column chromatography to yield the desired 3-(N-Boc-

aminomethyl)indole.

Nucleophile Lewis Acid Solvent Time (h) Yield (%)

Indole Sc(OTf)₃ DCM 12 88

2-Methylindole Sc(OTf)₃ DCM 12 92

Pyrrole BF₃·OEt₂ DCM 24 75

Synthesis of N-Boc-Protected Amines and Aminals
N-Boc-aminomethanol can serve as an electrophilic source of the "N-Boc-CH₂" group.

Reaction with various nucleophiles, such as Grignard reagents or organolithium compounds,

can lead to the formation of N-Boc-protected primary amines with an extended carbon chain.

Furthermore, in the presence of an acid catalyst, N-Boc-aminomethanol can react with

amines to form N,N'-disubstituted aminals.
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Reaction with Organometallics

Aminal Formation

N-Boc-aminomethanol N-Boc-Protected Amine (R-CH₂-NHBoc)+ R-MR-M (e.g., Grignard)

N-Boc-aminomethanol N-Boc Aminal+ R₂NH, H⁺R₂NH

Click to download full resolution via product page

Caption: Synthesis of N-Boc-amines and aminals.

Use in Peptide Synthesis
The Boc protecting group is a cornerstone of peptide synthesis.[2] N-Boc-aminomethanol can

be derivatized at the hydroxyl group to be attached to a solid support. Subsequent deprotection

of the Boc group with an acid, such as trifluoroacetic acid (TFA), reveals a free amine ready for

coupling with the next N-Boc-protected amino acid.
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N-Boc-aminomethanol
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Caption: Workflow for the use of N-Boc-aminomethanol in solid-phase peptide synthesis.

Conclusion
N-Boc-aminomethanol is a valuable and versatile building block that offers a stable and

convenient source of the N-Boc-aminomethyl synthon. Its ability to generate N-acyliminium ions

under Lewis acidic conditions opens up a plethora of opportunities for the construction of
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complex nitrogen-containing molecules. The detailed protocols and data presented in this guide

are intended to empower researchers to effectively utilize this powerful reagent in their

synthetic endeavors, accelerating the discovery and development of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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